Cas no 218431-08-4 (8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine)

• Product Name: 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine
• CAS No: 218431-08-4
• MF: C₁₀H₁₀BrClN₄O
• MW: 317.569599628448
• MDL: MFCD22124079
• CID: 1069545
• PubChem ID: 10757869
• Update Time: 2025-10-31

8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine
• 8-bromo-6-chloro-9-(oxan-2-yl)-9H-purine
• 8-Bromo-6-chloro-9-(tetrahydro-pyran-2-yl)-9H-purine
• MFCD22124079
• 8-bromo-6-chloro-9-tetrahydropyran-2-yl-purine
• 8-bromo-6-chloro-9-(oxan-2-yl)purine
• SCHEMBL6664608
• CS2217
• AKOS024464406
• CS-0049958
• SB17635
• BS-42865
• 218431-08-4

• MDL： MFCD22124079
• Inchi： 1S/C10H10BrClN4O/c11-10-15-7-8(12)13-5-14-9(7)16(10)6-3-1-2-4-17-6/h5-6H,1-4H2
• InChI Key： ZRHRGBOVIJMVGW-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=NC=NC=2N1C1CCCCO1)Cl

Computed Properties

• Exact Mass: 315.9728
• Monoisotopic Mass: 315.97265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine

Introduction to 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine (CAS No. 218431-08-4)

8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its structural complexity and potential biological activity. This compound, identified by its CAS number 218431-08-4, belongs to the purine class of nucleobases, which are fundamental components of nucleic acids and play a crucial role in various cellular processes. The presence of bromo and chloro substituents, along with a tetrahydro-2H-pyran moiety, introduces unique electronic and steric properties that make this molecule a promising candidate for further investigation.

The structural features of 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine contribute to its potential utility in drug discovery. The bromo and chloro atoms are known to enhance the reactivity of the molecule, making it suitable for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex pharmaceuticals and have been instrumental in the development of novel therapeutics.

The tetrahydro-2H-pyran ring in this compound adds another layer of complexity, influencing both its solubility and metabolic stability. This feature is particularly important in medicinal chemistry, as it can affect how the molecule behaves within a biological system. Recent studies have shown that modifications at the purine core can lead to significant changes in pharmacokinetic properties, making this compound an attractive scaffold for designing new drugs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Purine derivatives have been extensively studied for their ability to interfere with key metabolic pathways such as glycolysis and the pentose phosphate pathway. 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine has shown promise in preclinical studies as a potential inhibitor of enzymes like hexokinase and phosphoglycerate dehydrogenase, which are overexpressed in many cancer cells.

The bromo and chloro substituents on the purine ring are particularly noteworthy, as they can serve as handles for further chemical modification. For instance, these groups can be used to attach biomolecules or other pharmacophores through palladium-catalyzed coupling reactions. This flexibility allows chemists to tailor the properties of the compound to specific biological targets, enhancing its therapeutic potential.

Another area of interest is the use of 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine in combination therapies. By pairing this compound with other agents that target different pathways or mechanisms, researchers aim to achieve synergistic effects that could improve treatment outcomes. Preliminary data suggest that when combined with certain kinase inhibitors, this purine derivative may exhibit enhanced anti-cancer activity.

The synthesis of 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of bromo and chloro substituents typically requires halogenation reactions under controlled conditions to avoid unwanted side products. The tetrahydro-2H-pyran ring is often incorporated through cyclization reactions using appropriate precursors.

In conclusion, 8-Bromo-6-chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine (CAS No. 218431084) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, particularly in the development of anti-cancer agents. Further investigation into its biological activity and synthetic pathways will likely uncover even more opportunities for therapeutic applications.